Cas no 1310385-05-7 (tert-Butyl (4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate)

• Product Name: tert-Butyl (4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate
• CAS No: 1310385-05-7
• MF: C₁₇H₂₇BN₂O₄
• MW: 334.218284845352
• MDL: MFCD08063039
• CID: 1033371
• PubChem ID: 53398503
• Update Time: 2025-11-02

tert-Butyl (4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate
• Boc-3-Amino-4-methylpyridine-2-boronic acid pinacol ester
• \red0\green0\blue0
• {\rtf1\ansi\ansicpg1252\deff0{\fonttbl{\f0\fswiss\fprq2\fcharset0 MS Sans Serif
• }\viewkind4\uc1\pard\cf1\lang1024\f0\fs16 Boc-3-Amino-4-methylpyridine-2-boronic acid pinacol ester\par}
• }}{\colortbl
• AK119449
• KB-260115
• MolPort-021-802-528
• DTXSID20694465
• 1310385-05-7
• SB83372
• AKOS015950093
• tert-Butyl(4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate
• tert-butyl N-[4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate
• tert-Butyl [4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate

• MDL： MFCD08063039
• Inchi： 1S/C17H27BN2O4/c1-11-9-10-19-13(12(11)20-14(21)22-15(2,3)4)18-23-16(5,6)17(7,8)24-18/h9-10H,1-8H3,(H,20,21)
• InChI Key： MBDUEZDXNKIRSM-UHFFFAOYSA-N
• SMILES： O1B(C2C(=C(C)C=CN=2)NC(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 334.20600
• Monoisotopic Mass: 334.2063875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.68000
• LogP: 3.10920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on tert-Butyl (4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate

Comprehensive Guide to tert-Butyl (4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate (CAS No. 1310385-05-7)

tert-Butyl (4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate (CAS No. 1310385-05-7) is a highly valuable boronic ester derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of pyridine-based boronic esters, which are essential intermediates in Suzuki-Miyaura cross-coupling reactions, a pivotal method for constructing carbon-carbon bonds in modern chemistry.

The molecular structure of tert-Butyl (4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate features a pyridine ring substituted with a tert-butyl carbamate group and a dioxaborolane moiety. This unique combination enhances its stability and reactivity, making it a preferred choice for researchers working on drug discovery and agrochemical development. Its CAS No. 1310385-05-7 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

One of the most significant applications of this compound is in the synthesis of biaryl compounds, which are foundational structures in many FDA-approved drugs. The boronic ester group enables efficient coupling with aryl halides under mild conditions, a feature highly valued in green chemistry initiatives. Recent trends in AI-assisted drug design have further increased demand for such building blocks, as they enable rapid exploration of structure-activity relationships (SAR) in pharmaceutical research.

From a market perspective, the global demand for tert-Butyl (4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate has shown steady growth, particularly from contract research organizations (CROs) and academic laboratories. The compound's stability under ambient conditions and compatibility with various catalytic systems make it a versatile reagent. Industry reports suggest increasing interest in boron-containing compounds for their potential in cancer therapeutics and neurological disorder treatments.

When handling this chemical, researchers should note its solubility profile: it demonstrates good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dichloromethane, and tetrahydrofuran (THF), but limited solubility in water. This property makes it particularly useful for homogeneous catalysis applications. Storage recommendations typically suggest keeping the compound in a cool, dry environment under inert atmosphere to maintain its chemical integrity over extended periods.

The synthesis of tert-Butyl (4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate typically involves palladium-catalyzed borylation of appropriate pyridine precursors, followed by protection of the amino group. This process has been optimized in recent years to achieve higher yields and better atom economy, aligning with the principles of sustainable chemistry. Analytical characterization is commonly performed using nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

In the context of current research trends, this compound has gained attention for its potential in developing PET radiotracers and fluorescent probes, particularly for biological imaging applications. The boronic acid moiety, when properly functionalized, can serve as a recognition element for diol-containing molecules, opening possibilities in glycobiology research. These emerging applications are frequently discussed in scientific forums and chemistry webinars, indicating growing interest in the scientific community.

For researchers considering tert-Butyl (4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate (CAS No. 1310385-05-7) for their projects, it's worth noting that several chemical suppliers now offer custom synthesis services and bulk quantities. The compound's structure-activity relationship potential makes it particularly valuable for combinatorial chemistry approaches in drug discovery. Recent publications have highlighted its utility in creating kinase inhibitors and GPCR modulators, two hot areas in pharmaceutical development.

Quality control protocols for this compound typically emphasize purity assessment through multiple analytical techniques. The presence of the dioxaborolane ring can be confirmed by characteristic signals in the 11B NMR spectrum, while the pyridine proton environment provides distinct patterns in 1H NMR analysis. These characterization methods are crucial for ensuring batch-to-batch consistency in research applications.

Looking toward future applications, tert-Butyl (4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate shows promise in material science applications, particularly in the development of organic electronic materials. The combination of its aromatic system and boron center offers interesting possibilities for creating novel conjugated polymers with tailored electronic properties. This aligns well with current industry focus on flexible electronics and organic photovoltaics.